Cas no 2104695-66-9 ((2-Bromo-4,5-dimethoxyphenoxy)trimethylsilane)

(2-Bromo-4,5-dimethoxyphenoxy)trimethylsilane is a versatile organosilicon compound used as a key intermediate in organic synthesis, particularly in the preparation of substituted phenols and aromatic ethers. Its bromine and trimethylsilyl (TMS) groups enhance reactivity, enabling selective functionalization in cross-coupling reactions, such as Suzuki or Stille couplings. The dimethoxy substituents further stabilize the aromatic system while directing electrophilic substitutions. The TMS group offers improved solubility in nonpolar solvents and facilitates protective group strategies. This compound is valued for its stability under standard conditions and precise reactivity in controlled transformations, making it useful in pharmaceutical and materials science research. Proper handling under inert conditions is recommended due to its moisture sensitivity.

(2-Bromo-4,5-dimethoxyphenoxy)trimethylsilane structure

2104695-66-9 structure

Product Name:(2-Bromo-4,5-dimethoxyphenoxy)trimethylsilane

CAS No:2104695-66-9

MF:C₁₁H₁₇BrO₃Si

MW:305.240383863449

MDL:MFCD30721939

CID:3044206

PubChem ID:354334150

Update Time:2025-06-07

(2-Bromo-4,5-dimethoxyphenoxy)trimethylsilane Chemical and Physical Properties

Names and Identifiers

- (2-Bromo-4,5-dimethoxyphenoxy)trimethylsilane
- (2-bromo-4,5-dimethoxyphenoxy)-trimethylsilane
- B5298
- T70557
- MFCD30721939
- 2104695-66-9
- 2-bromo-4,5-dimethoxyphenoxytrimethylsilane
- MDL： MFCD30721939
- Inchi： 1S/C11H17BrO3Si/c1-13-10-6-8(12)9(7-11(10)14-2)15-16(3,4)5/h6-7H,1-5H3
- InChI Key： SDYUNRUWGJADII-UHFFFAOYSA-N
- SMILES： BrC1=CC(=C(C=C1O[Si](C)(C)C)OC)OC

Computed Properties

Exact Mass: 304.01303g/mol
Monoisotopic Mass: 304.01303g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 220
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 27.7

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 330.3±42.0 °C at 760 mmHg
Flash Point: 153.5±27.9 °C
Vapor Pressure: 0.0±0.7 mmHg at 25°C

(2-Bromo-4,5-dimethoxyphenoxy)trimethylsilane Security Information

Symbol:
Prompt：warning
Signal Word：warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Safety Instruction： H315+H319
Storage Condition：<0°C

(2-Bromo-4,5-dimethoxyphenoxy)trimethylsilane Pricemore >>

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abcr	AB549743-1g	(2-Bromo-4,5-dimethoxyphenoxy)trimethylsilane; .	2104695-66-9		1g	€194.60	2025-02-16
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